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Compound of Interest

Compound Name: SC144 hydrochloride

Cat. No.: B2467922

Audience: Researchers, scientists, and drug development professionals.

Introduction

SC144 hydrochloride is a first-in-class, orally active small-molecule inhibitor of glycoprotein
130 (gp130), a co-receptor for the interleukin-6 (IL-6) family of cytokines.[1][2][3][4] By binding
to gp130, SC144 induces its phosphorylation and deglycosylation, which subsequently
abrogates the phosphorylation and nuclear translocation of STAT3.[1][2][3][4][5] This disruption
of the gp130/STAT3 signaling pathway inhibits the expression of various downstream target
genes, including Bcl-2, Bcl-XL, and survivin, ultimately leading to the induction of apoptosis in
cancer cells.[5] This protocol provides a detailed method for the preparation, storage, and
handling of SC144 hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO) for in vitro
research applications.

Physicochemical and Solubility Data

Proper preparation of a stock solution requires accurate information regarding the compound's
properties. The key data for SC144 hydrochloride are summarized below. It is crucial to use
fresh, anhydrous DMSO, as its hygroscopic nature can significantly reduce the solubility of the
compound.[5][6]
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Property Value Source
Molecular Formula C16H11FN6O - HCI [1107]
Molecular Weight 358.76 g/mol [1][2]i6][8]
CAS Number 917497-70-2 [1][2][6]1[7]
Light yellow to gray crystalline
Appearance g:_d Y Jay ey [61[7]
soli

e 10 mg/mL to 65 mg/mL (27.87
Solubility in DMSO [51[6]1[9]
mM to 201.67 mM)

Water Solubility Insoluble [5]1[6]

SC144 Signaling Pathway

SC144 hydrochloride exerts its biological effect by targeting the gp130 signaling cascade, a
critical pathway in immuno-oncology. The diagram below illustrates the mechanism of
inhibition.
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Caption: SC144 inhibits the IL-6/gp130/STAT3 signaling pathway.
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Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the steps to prepare a 10 mM stock solution of SC144 hydrochloride in
DMSO.

Materials and Equipment

¢ SC144 hydrochloride powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

e Handle SC144 hydrochloride in a well-ventilated area or chemical fume hood.
o Wear appropriate PPE to avoid inhalation and contact with skin and eyes.[10]

o Refer to the Safety Data Sheet (SDS) for complete handling and disposal information.[10]

Stock Solution Preparation Workflow
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Step 1: Weigh SC144 HCI
Accurately weigh the desired mass.

:

Step 2: Add Solvent
Add the calculated volume of fresh DMSO.

l

Step 3: Dissolve
Vortex thoroughly. Use sonication or gentle
warming (37°C) if needed.

l

Step 4: Aliquot
Dispense into single-use micro-vials
to avoid freeze-thaw cycles.

l

Step 5: Store
Store aliquots at -20°C or -80°C
in a light-protected container.

Click to download full resolution via product page

Caption: Workflow for preparing SC144 hydrochloride stock solution.

Step-by-Step Procedure

o Calculation: To prepare a 10 mM stock solution, use the following formula:
o Mass (mg) = Desired Volume (mL) x 10 mM x 358.76 ( g/mol ) / 1000
o Example for 1 mL: Mass (mg) =1 mL x 10 mM x 358.76 / 1000 = 3.5876 mg.

e Weighing: Accurately weigh 3.59 mg of SC144 hydrochloride powder and place it into a
sterile microcentrifuge tube or vial.

e Dissolving: Add 1.0 mL of fresh, anhydrous DMSO to the vial.
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o Mixing: Close the vial tightly and vortex thoroughly until the powder is completely dissolved.
If dissolution is slow, gentle warming at 37°C or brief sonication can be applied to facilitate
the process.[11] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes (e.g., 20 uL) in sterile microcentrifuge tubes.[5][6]

Preparation of Different Stock Concentrations

The following table provides the required mass of SC144 hydrochloride for preparing common

stock concentrations.

Desired
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1 mM 0.36 mg 1.80 mg 3.59 mg
5 mM 1.80 mg 8.97 mg 17.94 mg
10 mM 3.59 mg 17.94 mg 35.88 mg

Storage and Stability

Proper storage is critical to maintain the chemical integrity and activity of SC144

hydrochloride.
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Storage ) .
Form Duration Recommendations
Temperature
Store in a dry, dark
Powder -20°C > 3 years
place.[5][7]
Aliguot to avoid
freeze-thaw cycles.[6]
DMSO Stock Solution  -20°C 1 month [10] Keep sealed and
away from moisture.
[6](10]
Preferred method for
DMSO Stock Solution ~ -80°C 6 months to 1 year long-term storage.[5]

[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2467922#protocol-for-preparing-sc144-
hydrochloride-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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